Cas no 1370287-43-6 (ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1370287-43-6
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• MDL: MFCD22377539
• CID: 1025683
• PubChem ID: 57387343
• Update Time: 2025-10-30

ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-7-methylpyrazolo-[1,5-a]pyrimidine-6-carboxylate
• Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• AK-77972
• ANW-71570
• CTK8C4327
• KB-252958
• SC4382
• ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• 3-Bromo-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• A886577
• CS-0361516
• AKOS016007319
• Ethyl3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• DB-370334
• DTXSID90725412
• 1370287-43-6

• MDL： MFCD22377539
• Inchi： 1S/C10H10BrN3O2/c1-3-16-10(15)7-4-12-9-8(11)5-13-14(9)6(7)2/h4-5H,3H2,1-2H3
• InChI Key： VIOCCXOFHZYPTJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N=CC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 282.99564g/mol
• Monoisotopic Mass: 282.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate

Recent Advances in the Application of Ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 1370287-43-6) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 1370287-43-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This pyrazolopyrimidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in signal transduction pathways. The presence of both bromo and ester functional groups at the 3- and 6-positions, respectively, makes this compound a valuable scaffold for further chemical modifications.

Recent studies have highlighted the importance of ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative disorders. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the pyrazolopyrimidine core to optimize potency and selectivity. The bromo substituent at position 3 proved particularly crucial for maintaining target engagement, while the ester group at position 6 allowed for convenient derivatization.

In addition to its role in kinase inhibitor development, this compound has recently been investigated as a building block for fluorescent probes. A 2024 study published in Chemical Communications reported the synthesis of a series of pyrazolopyrimidine-based fluorophores using ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate as the starting material. These probes exhibited excellent photophysical properties and were successfully applied in live-cell imaging of protein-protein interactions, demonstrating the compound's versatility beyond traditional drug discovery applications.

The synthetic accessibility of ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate has also been a focus of recent research. A team from MIT developed an improved synthetic route in 2023 that significantly increased the overall yield while reducing the number of purification steps. This advancement, published in Organic Process Research & Development, has made the compound more readily available for research purposes, facilitating its broader adoption in both academic and industrial settings.

From a safety and pharmacokinetic perspective, recent toxicological studies have provided important insights into the properties of this compound and its derivatives. Research conducted in 2024 at the University of California, San Francisco, revealed that while the parent compound shows moderate metabolic stability, strategic modifications can significantly improve its drug-like properties. These findings are particularly relevant for medicinal chemists working to develop clinical candidates based on this scaffold.

Looking forward, ethyl 3-bromo-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylate continues to show promise as a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological relevance position it as an important building block for the development of next-generation therapeutics. Ongoing research is exploring its potential in targeting emerging therapeutic areas, including neurodegenerative diseases and antimicrobial resistance, suggesting that its scientific impact will likely grow in the coming years.